Cas no 31555-53-0 (2(5H)-Furanone,3-bromo-5-(bromomethylene)-)

2(5H)-Furanone,3-bromo-5-(bromomethylene)- structure
31555-53-0 structure
Product Name:2(5H)-Furanone,3-bromo-5-(bromomethylene)-
CAS No:31555-53-0
MF:C5H2Br2O2
MW:253.876180171967
CID:306684
PubChem ID:5966182
Update Time:2025-04-19

2(5H)-Furanone,3-bromo-5-(bromomethylene)- Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone,3-bromo-5-(bromomethylene)-
    • NSC-237813
    • NSC 237813
    • 31555-53-0
    • 2(5H)-Furanone, 3-bromo-5-(bromomethylene)-
    • NSC237813
    • Inchi: 1S/C5H2Br2O2/c6-2-3-1-4(7)5(8)9-3/h1-2H/b3-2+
    • InChI Key: UYOUBWYVSSHGLX-NSCUHMNNSA-N
    • SMILES: BrC1C(=O)O/C(=C/Br)/C=1

Computed Properties

  • Exact Mass: 251.84206
  • Monoisotopic Mass: 251.842
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 2.65
  • Boiling Point: 230°C at 760 mmHg
  • Flash Point: 92.9°C
  • Refractive Index: 1.816
  • PSA: 26.3
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.